Cas no 2803863-48-9 (Tert-butyl 7-(methylamino)heptanoate hydrochloride)

• Product Name: Tert-butyl 7-(methylamino)heptanoate hydrochloride
• CAS No: 2803863-48-9
• MF: C₁₂H₂₆ClNO₂
• MW: 251.793343067169
• CID: 6318669
• PubChem ID: 165746326
• Update Time: 2025-10-30

Tert-butyl 7-(methylamino)heptanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-37440699
• tert-butyl 7-(methylamino)heptanoate hydrochloride
• 2803863-48-9
• Tert-butyl 7-(methylamino)heptanoate hydrochloride

• Inchi： 1S/C12H25NO2.ClH/c1-12(2,3)15-11(14)9-7-5-6-8-10-13-4;/h13H,5-10H2,1-4H3;1H
• InChI Key： GTPZFVCGCXIFGZ-UHFFFAOYSA-N
• SMILES： Cl.O(C(CCCCCCNC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 251.1652068g/mol
• Monoisotopic Mass: 251.1652068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 173
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Additional information on Tert-butyl 7-(methylamino)heptanoate hydrochloride

Comprehensive Overview of Tert-butyl 7-(methylamino)heptanoate hydrochloride (CAS No. 2803863-48-9)

Tert-butyl 7-(methylamino)heptanoate hydrochloride (CAS No. 2803863-48-9) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. Its unique structure, featuring a tert-butyl ester group and a methylamino moiety, makes it a valuable intermediate in the development of bioactive molecules. Researchers often focus on its applications in peptide synthesis, drug delivery systems, and medicinal chemistry, aligning with current trends in personalized medicine and targeted therapies.

The compound's hydrochloride salt form enhances its stability and solubility, addressing common challenges in formulation development. Recent studies highlight its potential in optimizing prodrug strategies, a hot topic in the pharmaceutical industry due to the growing demand for improved bioavailability and reduced side effects. With the rise of AI-driven drug discovery, Tert-butyl 7-(methylamino)heptanoate hydrochloride has gained attention as a building block for machine-learning-based molecular design, particularly in small-molecule libraries.

From a synthetic perspective, the heptanoate backbone of this compound offers flexibility for structural modifications, making it a versatile tool for structure-activity relationship (SAR) studies. Its CAS No. 2803863-48-9 is frequently searched in chemical databases, reflecting its relevance in high-throughput screening and fragment-based drug design. The compound’s role in bioconjugation techniques also aligns with the increasing interest in antibody-drug conjugates (ADCs) and other advanced therapeutics.

Environmental and regulatory considerations are critical in modern chemical applications. Tert-butyl 7-(methylamino)heptanoate hydrochloride is designed to meet stringent green chemistry principles, with efforts focused on reducing waste and improving synthetic efficiency. This aligns with global trends toward sustainable pharmaceutical manufacturing, a topic frequently queried in scientific forums and search engines.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with industry standards for pharmaceutical intermediates, a key concern for quality control professionals. The compound’s methylamino group also enables selective derivatization, supporting its use in proteomics and metabolomics research.

In summary, Tert-butyl 7-(methylamino)heptanoate hydrochloride (CAS No. 2803863-48-9) represents a multifaceted tool for researchers exploring next-generation therapeutics and precision medicine. Its adaptability to emerging technologies like AI-assisted synthesis and lab automation ensures its continued relevance in the evolving landscape of chemical and pharmaceutical sciences.